Cas no 2648868-21-5 (benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate)

• Product Name: benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate
• CAS No: 2648868-21-5
• MF: C₁₃H₁₅F₂NO₄S
• MW: 319.324309587479
• CID: 5680086
• PubChem ID: 165899285
• Update Time: 2025-10-28

benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26624712
• benzyl (2S,4S)-4-fluoro-2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate
• 2648868-21-5
• benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H15F2NO4S/c14-11-6-12(9-21(15,18)19)16(7-11)13(17)20-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t11-,12-/m0/s1
• InChI Key： ZVTAYQCAFLZWQU-RYUDHWBXSA-N
• SMILES： S(C[C@@H]1C[C@@H](CN1C(=O)OCC1C=CC=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 319.06898546g/mol
• Monoisotopic Mass: 319.06898546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate

Introduction to benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2648868-21-5)

Benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2648868-21-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyrrolidine ring and a benzyl ester group, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate is C₁₅H₁₇F₃NO₃S, and its molecular weight is approximately 330.35 g/mol. The presence of multiple functional groups, such as the fluorine atoms and the sulfonyl group, imparts this compound with distinct chemical properties and reactivity profiles. These features make it an attractive candidate for various chemical transformations and synthetic routes in the development of novel pharmaceuticals.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique biological properties and potential applications in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved metabolic stability, enhanced binding affinity, and reduced toxicity. The compound benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate exemplifies these advantages, making it a valuable tool in the design and synthesis of new drugs.

The synthesis of benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate typically involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, asymmetric catalysis techniques have been employed to achieve high enantioselectivity in the formation of the chiral centers within the pyrrolidine ring.

Beyond its synthetic utility, benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate has shown promising biological activity in various preclinical studies. Research has indicated that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For example, it has been reported to inhibit the activity of serine proteases, which are implicated in inflammatory responses and cancer progression. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders.

The pharmacological profile of benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate is further supported by its favorable physicochemical properties. Its solubility in both organic solvents and aqueous media facilitates its use in various biological assays and drug delivery systems. Moreover, its stability under physiological conditions ensures that it remains active during therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate in treating specific medical conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, benzyl (2S,4S)-4-fluoro-2-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2648868-21-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to explore its full potential as a therapeutic agent for various diseases.